2-(4-methoxy-1-piperidinyl)-5-[3-(3-phenylpropyl)-1,2,4-oxadiazol-5-yl]pyridine

• IUPAC Name: 5-[6-(4-methoxypiperidin-1-yl)pyridin-3-yl]-3-(3-phenylpropyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C22H26N4O2/c1-27-19-12-14-26(15-13-19)21-11-10-18(16-23-21)22-24-20(25-28-22)9-5-8-17-6-3-2-4-7-17/h2-4,6-7,10-11,16,19H,5,8-9,12-15H2,1H3
• InChI Key: JMVRDRPKWPFXMC-UHFFFAOYSA-N
• Canonical SMILES: COC1CCN(CC1)C2=NC=C(C=C2)C3=NC(=NO3)CCCC4=CC=CC=C4
• Molecular Formula: C22H26N4O2
• Molecular Weight: 378.5 g/mol

Description

2-(4-methoxy-1-piperidinyl)-5-[3-(3-phenylpropyl)-1,2,4-oxadiazol-5-yl]pyridine is a chemical compound that has shown potential in various scientific research studies. This compound is also known as MPPO and has been investigated for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research. In

Mechanism of Action

The mechanism of action of MPPO involves its interaction with the dopamine transporter. It has been shown to inhibit the reuptake of dopamine, leading to an increase in dopamine release in the brain. This increase in dopamine release has been linked to the potential therapeutic effects of MPPO in Parkinson's disease and drug addiction studies.
Biochemical and Physiological Effects:
MPPO has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain, leading to potential therapeutic effects in Parkinson's disease and drug addiction studies. MPPO has also been shown to reduce cocaine self-administration in rats, indicating its potential as a treatment for drug addiction. In addition, MPPO has been shown to have anxiolytic effects in rats, indicating its potential as a treatment for anxiety disorders.

Advantages and Limitations for Lab Experiments

MPPO has several advantages for use in lab experiments. It is relatively easy to synthesize, and its mechanism of action is well understood. MPPO has also been shown to have potential therapeutic effects in various scientific research studies. However, there are limitations to the use of MPPO in lab experiments. Its effects on human subjects are not yet fully understood, and its potential side effects have not been fully explored.

Future Directions

There are several future directions for research on MPPO. One potential direction is to investigate its potential therapeutic effects in other neurological disorders, such as Alzheimer's disease and schizophrenia. Another potential direction is to explore its potential as a treatment for other addiction disorders, such as nicotine addiction. Further research is also needed to fully understand the potential side effects of MPPO and its effects on human subjects.
Conclusion:
In conclusion, 2-(4-methoxy-1-piperidinyl)-5-[3-(3-phenylpropyl)-1,2,4-oxadiazol-5-yl]pyridine is a chemical compound that has shown potential in various scientific research studies. Its synthesis method is relatively easy, and its mechanism of action is well understood. MPPO has been investigated for its potential therapeutic effects in Parkinson's disease, drug addiction studies, and anxiety disorders. However, further research is needed to fully understand its potential side effects and its effects on human subjects. There are several future directions for research on MPPO, including investigating its potential therapeutic effects in other neurological disorders and exploring its potential as a treatment for other addiction disorders.

Synthesis Methods

The synthesis of MPPO involves the reaction of 2-methyl-5-nitropyridine with 4-methoxy-1-piperidine and 3-(3-phenylpropyl)-1,2,4-oxadiazol-5-amine in the presence of a reducing agent like zinc and acetic acid. The reaction takes place under reflux conditions, and the product is purified using column chromatography. The yield of MPPO obtained through this method is approximately 60%.

Scientific Research Applications

MPPO has been studied for its potential application in various scientific research studies. It has shown promising results in the field of neuroscience, where it has been investigated for its effect on the dopamine transporter. MPPO has also been studied as a potential treatment for Parkinson's disease, as it has been shown to increase dopamine release in the brain. In addition, MPPO has been investigated for its potential use in drug addiction studies, as it has been shown to reduce cocaine self-administration in rats.